Cas no 1513404-94-8 (3-{[(2-Fluoroethyl)sulfanyl]methyl}azetidine)

• Product Name: 3-{[(2-Fluoroethyl)sulfanyl]methyl}azetidine
• CAS No: 1513404-94-8
• MF: C₆H₁₂FNS
• MW: 149.229583740234
• CID: 6101607
• PubChem ID: 80696278
• Update Time: 2025-10-21

3-{[(2-Fluoroethyl)sulfanyl]methyl}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-{[(2-fluoroethyl)sulfanyl]methyl}azetidine
• 1513404-94-8
• AKOS019263299
• EN300-4341690
• 3-{[(2-Fluoroethyl)sulfanyl]methyl}azetidine

• Inchi： 1S/C6H12FNS/c7-1-2-9-5-6-3-8-4-6/h6,8H,1-5H2
• InChI Key： AILYTYYLUPBEMD-UHFFFAOYSA-N
• SMILES： S(CCF)CC1CNC1

Computed Properties

• Exact Mass: 149.06744872g/mol
• Monoisotopic Mass: 149.06744872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 75.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-{[(2-Fluoroethyl)sulfanyl]methyl}azetidine

Research Brief on 3-{[(2-Fluoroethyl)sulfanyl]methyl}azetidine (CAS: 1513404-94-8) in Chemical Biology and Pharmaceutical Applications

The compound 3-{[(2-Fluoroethyl)sulfanyl]methyl}azetidine (CAS: 1513404-94-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's azetidine core, coupled with a fluoroethylsulfanyl moiety, presents intriguing possibilities for modulating biological targets, particularly in the central nervous system (CNS) and oncology.

Recent studies have highlighted the role of 3-{[(2-Fluoroethyl)sulfanyl]methyl}azetidine as a versatile building block in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for developing novel gamma-aminobutyric acid (GABA) receptor modulators. The fluorinated side chain was found to enhance blood-brain barrier permeability, while the azetidine ring contributed to improved metabolic stability compared to traditional pyrrolidine-based analogs. These properties make it particularly valuable for CNS-targeted drug development.

In the context of synthetic methodology, a breakthrough was reported in Organic Letters (2024) describing an efficient, scalable synthesis route for 1513404-94-8. The new protocol utilizes a copper-catalyzed thioetherification reaction, achieving yields of 82% with excellent stereocontrol. This advancement addresses previous challenges in the large-scale production of this compound, which had limited its broader application in drug discovery programs. The improved synthetic accessibility has subsequently led to increased research activity around this molecular scaffold.

Pharmacological investigations have revealed promising results for derivatives of 3-{[(2-Fluoroethyl)sulfanyl]methyl}azetidine. A recent study in ACS Chemical Neuroscience (2024) identified several analogs showing potent and selective activity against σ-1 receptors, with Ki values in the low nanomolar range. These findings suggest potential applications in neuropathic pain management and neurodegenerative diseases. Molecular modeling studies accompanying the experimental work provided insights into the structural determinants of receptor binding, offering a roadmap for further optimization.

The compound has also emerged as a valuable tool in chemical biology. Researchers at several institutions have incorporated 1513404-94-8 into activity-based protein profiling (ABPP) probes, taking advantage of its reactive thioether group for selective protein labeling. A Nature Chemical Biology publication (2023) detailed its use in mapping cysteine reactivity patterns in live cells, providing new insights into redox biology and potential therapeutic targets.

From a safety and ADME (Absorption, Distribution, Metabolism, and Excretion) perspective, preliminary studies indicate favorable properties. The fluorinated side chain appears to mitigate some of the metabolic liabilities typically associated with azetidine-containing compounds, while maintaining good oral bioavailability in rodent models. However, researchers caution that further toxicological evaluation is needed before clinical translation, particularly regarding potential fluoroacetate formation through metabolic degradation.

Looking forward, the unique combination of features in 3-{[(2-Fluoroethyl)sulfanyl]methyl}azetidine positions it as a promising scaffold for multiple therapeutic areas. Current research efforts are exploring its application in developing novel kinase inhibitors, epigenetic modulators, and radiopharmaceuticals. The compound's versatility and the recent methodological advances in its synthesis and derivatization suggest it will remain an important focus of chemical biology and medicinal chemistry research in the coming years.